Cas no 58457-24-2 (5-chloro-4-nitrothiophene-2-sulfonyl chloride)

• Product Name: 5-chloro-4-nitrothiophene-2-sulfonyl chloride
• CAS No: 58457-24-2
• MF: C₄HCl₂NO₄S₂
• MW: 262.091036558151
• MDL: MFCD00067978
• CID: 89988
• PubChem ID: 2735783
• Update Time: 2025-10-28

5-chloro-4-nitrothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-nitrothiophene-2-sulfonyl chloride
• 2-Chloro-3-nitrothiophene-5-sulfonyl chloride
• 2-chloro-3-nitrothiophene-5-sulphonyl chloride
• 2-chlorosulphonyl-4-nitro-5-chlorothiophene
• 5-Chlor-4-nitro-thiophen-2-sulfonylchlorid
• 5-chloro-4-nitro-2-thienylsulfonyl chloride
• 5-chloro-4-nitro-2-thiophenesulfonyl chloride
• 5-chloro-4-nitro-thien-2-ylsulfonyl chloride
• 5-chloro-4-nitro-thiophene-2-sulfonyl chloride
• chloro(5-chloro-4-nitro(2-thienyl))sulfone
• 2--Chlorosulphonyl-4-nitro-5-chlorothiophene
• AKOS015849923
• EN300-49652
• 5-chloro-4-nitro-thiophene-2-yl sulfonyl chloride
• SGHAHFHTASPNKN-UHFFFAOYSA-N
• MFCD00067978
• 5-chloranyl-4-nitro-thiophene-2-sulfonyl chloride
• 5-Chloro-4-nitrothiophene-2-sulfonylchloride,98%
• J-517369
• 5-Chloro-4-nitrothiophene-2-sulphonyl chloride
• DTXSID10370943
• 5-chloro-4-nitrothiophene-2-sulfonylchloride
• FT-0620301
• CS-W004511
• 58457-24-2
• PS-10825
• A831885
• AMY27017
• 5-chloro-4-nitrothiophene-2-sulfonyl chloride, AldrichCPR
• SCHEMBL1938624
• DB-004612

• MDL： MFCD00067978
• Inchi： 1S/C4HCl2NO4S2/c5-4-2(7(8)9)1-3(12-4)13(6,10)11/h1H
• InChI Key： SGHAHFHTASPNKN-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(S1)Cl)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 260.87200
• Monoisotopic Mass: 260.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Color/Form: Cream or orange powder
• Density: 1.880
• Melting Point: 50-52 ºC
• Boiling Point: 398.4°Cat760mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.627
• PSA: 116.58000
• LogP: 3.84120
• Sensitiveness: Moisture Sensitive
• Solubility: water

5-chloro-4-nitrothiophene-2-sulfonyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN3096
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes

Additional information on 5-chloro-4-nitrothiophene-2-sulfonyl chloride

Recent Advances in the Application of 5-Chloro-4-nitrothiophene-2-sulfonyl Chloride (CAS: 58457-24-2) in Chemical Biology and Pharmaceutical Research

5-Chloro-4-nitrothiophene-2-sulfonyl chloride (CAS: 58457-24-2) is a versatile sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and material science. This compound, characterized by its electron-withdrawing nitro and chloro substituents, serves as a key intermediate in the synthesis of various biologically active molecules, including enzyme inhibitors, fluorescent probes, and polymer precursors. Recent studies have explored its utility in click chemistry reactions, covalent protein modification, and the development of novel antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a warhead in covalent inhibitor design targeting cysteine proteases. Researchers utilized 5-chloro-4-nitrothiophene-2-sulfonyl chloride to develop potent inhibitors of SARS-CoV-2 main protease (Mpro), showing remarkable selectivity and antiviral activity. The electron-deficient nature of the thiophene ring enhances the electrophilicity of the sulfonyl chloride group, enabling efficient covalent bond formation with catalytic cysteine residues while maintaining favorable pharmacokinetic properties.

In materials science, a breakthrough application was reported in Advanced Functional Materials (2024), where this compound served as a key monomer for constructing conjugated microporous polymers (CMPs) with exceptional nitroaromatic sensing capabilities. The resulting polymers exhibited high sensitivity and selectivity toward explosive-related compounds, demonstrating potential for security applications. The strong electron-withdrawing effects of both nitro and sulfonyl chloride groups contributed to the remarkable charge-transfer properties observed in these materials.

Recent synthetic methodology developments have expanded the utility of 58457-24-2 in combinatorial chemistry. A Nature Communications (2023) paper described a novel one-pot, three-component reaction using this compound as a linchpin to construct diverse thiophene-based sulfonamides with potential anticancer activity. The methodology enabled rapid generation of compound libraries with high structural diversity, facilitating drug discovery efforts against challenging targets like protein-protein interactions.

From a safety and handling perspective, recent toxicological studies published in Chemical Research in Toxicology (2024) have provided updated guidelines for working with 5-chloro-4-nitrothiophene-2-sulfonyl chloride. While maintaining its classification as a reactive and potentially hazardous compound, new data suggest that proper engineering controls and personal protective equipment can effectively mitigate risks during laboratory-scale operations. These findings support continued research applications while emphasizing the importance of rigorous safety protocols.

Looking forward, the unique properties of 5-chloro-4-nitrothiophene-2-sulfonyl chloride position it as a valuable building block for emerging research areas. Current investigations are exploring its use in targeted protein degradation (PROTACs), bioorthogonal chemistry, and the development of stimuli-responsive materials. The compound's dual functionality (sulfonyl chloride and nitro groups) offers multiple handles for further derivatization, making it particularly attractive for multidisciplinary research at the chemistry-biology interface.